Cas no 15521-09-2 (Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2))
15521-09-2 structure
Product Name:Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
CAS No:15521-09-2
MF:C15H32I2N2O2
MW:526.235729217529
CID:198276
PubChem ID:203968
Update Time:2025-04-19
Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
- trimethyl-[1-(1,1,6-trimethylpiperidin-1-ium-2-carbonyl)oxypropan-2-yl]azanium,diiodide
- 1,1,2-Trimethyl-6-{[2-(trimethylazaniumyl)propoxy]carbonyl}piperidin-1-ium diiodide
- Of 1701
- Piperidinium, 2-carboxy-1,1,6-trimethyl-, iodide, ester with (2-hydroxy-1-methylethyl)trimethylammonium iodide
- 15521-09-2
- DTXSID80935164
-
- Inchi: 1S/C15H32N2O2.2HI/c1-12-9-8-10-14(17(12,6)7)15(18)19-11-13(2)16(3,4)5;;/h12-14H,8-11H2,1-7H3;2*1H/q+2;;/p-2
- InChI Key: NJTVXGFWOJFAGM-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(CC(C)[N+](C)(C)C)C(C1CCCC(C)[N+]1(C)C)=O
Computed Properties
- Exact Mass: 493.804
- Monoisotopic Mass: 526.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 26.3
Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
15521-09-2 (Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)) Related Products
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